4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 4-(4-methylphenyl)-2-oxo-6-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C19H21N3O2S/c1-13-4-6-14(7-5-13)15-10-17(23)21-19(16(15)11-20)25-12-18(24)22-8-2-3-9-22/h4-7,15H,2-3,8-10,12H2,1H3,(H,21,23)
• InChI Key: WMTHOOJUATUUNX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)N3CCCC3

Description

4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound, also known as MPSP, has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is not fully understood, but it is believed to involve the modulation of oxidative stress and inflammation. 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been shown to inhibit the production of reactive oxygen species and to increase the activity of antioxidant enzymes. Additionally, 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been shown to inhibit the activation of inflammatory pathways, such as NF-κB and MAPK.
Biochemical and Physiological Effects:
4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases. 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has also been shown to reduce inflammation and oxidative stress in various tissues, including the brain, liver, and kidney. Additionally, 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in lab experiments is its low toxicity. 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been shown to be relatively safe and well-tolerated in animal studies. Additionally, 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is easy to synthesize and can be obtained in high yields. However, one limitation of using 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to administer 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile to cells or animals in a consistent and reproducible manner.

Future Directions

There are several future directions for research on 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile. One area of interest is the development of more efficient synthesis methods for 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile. Additionally, further studies are needed to fully understand the mechanism of action of 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile and its potential applications in the treatment of neurodegenerative diseases and cancer. Future studies could also explore the potential use of 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in combination with other drugs or therapies. Finally, more research is needed to determine the long-term safety and efficacy of 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in humans.

Synthesis Methods

The synthesis of 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile involves the reaction of 4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile with 2-oxo-2-(1-pyrrolidinyl)ethyl mercaptan in the presence of a base. The reaction results in the formation of 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile, which can be purified using column chromatography. The yield of 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile can be improved by optimizing the reaction conditions, such as the choice of base and solvent.

Scientific Research Applications

4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects. 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. Additionally, 4-(4-Methylphenyl)-6-oxo-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been shown to have anticancer properties, making it a potential candidate for cancer therapy.